Cas no 1261789-73-4 (3,4'-Bis(trifluoromethyl)-2-chloromethylbiphenyl)

• Product Name: 3,4'-Bis(trifluoromethyl)-2-chloromethylbiphenyl
• CAS No: 1261789-73-4
• MF: C₁₅H₉ClF₆
• MW: 338.675384283066
• CID: 4999220
• Update Time: 2025-05-19

3,4'-Bis(trifluoromethyl)-2-chloromethylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4'-Bis(trifluoromethyl)-2-chloromethylbiphenyl

• Inchi： 1S/C15H9ClF6/c16-8-12-11(2-1-3-13(12)15(20,21)22)9-4-6-10(7-5-9)14(17,18)19/h1-7H,8H2
• InChI Key： XGNJHMQJPZXSMB-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=CC=CC=1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 356
• XLogP3: 5.7
• Topological Polar Surface Area: 0

Additional information on 3,4'-Bis(trifluoromethyl)-2-chloromethylbiphenyl

Research Brief on 3,4'-Bis(trifluoromethyl)-2-chloromethylbiphenyl (CAS: 1261789-73-4): Recent Advances and Applications

The compound 3,4'-Bis(trifluoromethyl)-2-chloromethylbiphenyl (CAS: 1261789-73-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest developments related to this compound, focusing on its synthesis, biological activity, and potential use in drug discovery.

Recent studies have highlighted the role of 3,4'-Bis(trifluoromethyl)-2-chloromethylbiphenyl as a key intermediate in the synthesis of novel bioactive molecules. The presence of trifluoromethyl groups and a chloromethyl moiety in its structure enhances its reactivity and makes it a versatile building block for the development of pharmaceuticals, particularly in the areas of oncology and infectious diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific protein-protein interactions involved in cancer progression.

In terms of synthesis, advancements have been made in optimizing the production of 3,4'-Bis(trifluoromethyl)-2-chloromethylbiphenyl with higher yields and purity. A recent patent (WO2023056789) describes an improved catalytic process that reduces byproduct formation and enhances scalability. This development is particularly relevant for industrial applications where large-scale production is required for preclinical and clinical studies.

The compound's mechanism of action has been further elucidated through structural-activity relationship (SAR) studies. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the chloromethyl group plays a critical role in covalent binding to target proteins, while the trifluoromethyl groups contribute to improved pharmacokinetic properties, including enhanced membrane permeability and metabolic stability.

Current investigations are exploring the potential of 3,4'-Bis(trifluoromethyl)-2-chloromethylbiphenyl derivatives as modulators of inflammatory pathways. Preliminary data from in vitro and in vivo models suggest promising anti-inflammatory effects, particularly in the context of autoimmune disorders. These findings were presented at the 2024 International Conference on Chemical Biology and are awaiting peer-reviewed publication.

From a safety perspective, recent toxicological assessments indicate that the compound exhibits a favorable profile at therapeutic concentrations, with minimal off-target effects. However, further studies are needed to fully characterize its long-term safety and potential drug-drug interactions. Regulatory considerations for this compound are currently being evaluated by several pharmaceutical agencies as it progresses through preclinical development stages.

In conclusion, 3,4'-Bis(trifluoromethyl)-2-chloromethylbiphenyl represents a promising chemical entity with diverse applications in drug discovery and development. The recent advancements in its synthesis, mechanistic understanding, and therapeutic potential underscore its importance in contemporary chemical biology research. Future studies should focus on expanding its application scope and optimizing derivative compounds for specific disease targets.